N-(4-amino-6-oxo-2-((2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-amino-6-oxo-2-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]sulfanyl-1H-pyrimidin-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H14F3N5O4S2/c19-18(20,21)30-10-5-3-9(4-6-10)23-12(27)8-32-17-25-14(22)13(16(29)26-17)24-15(28)11-2-1-7-31-11/h1-7H,8H2,(H,23,27)(H,24,28)(H3,22,25,26,29)
• InChI Key: YHVQJEHPAWMDGT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)NC3=CC=C(C=C3)OC(F)(F)F)N
• Molecular Formula: C18H14F3N5O4S2
• Molecular Weight: 485.5 g/mol

Description

N-(4-amino-6-oxo-2-((2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H14F3N5O4S2 and its molecular weight is 485.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound belongs to a class of chemicals that have been synthesized for their potential applications in pharmaceuticals, particularly as antibiotics and for their antibacterial properties. For example, derivatives of thiophene-2-carboxamide have been synthesized to study their antibiotic and antibacterial activities against both Gram-positive and Gram-negative bacteria, aiming to develop new antibiotic and antibacterial drugs (Ahmed, 2007). Furthermore, thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives have been prepared using thiophene-2-carboxamides as synthons, highlighting their versatility in heterocyclic chemistry and potential in creating compounds with varied biological activities (El-Meligie et al., 2020).

Biological Activity

Studies have demonstrated the antinociceptive activities of N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides, indicating potential therapeutic applications in pain management (Shipilovskikh et al., 2020). Additionally, novel pyrimidine and thiophene derivatives have been synthesized and evaluated for their antibacterial and anti-inflammatory activities, with some compounds showing greater potency than standard drugs in anti-inflammatory assays (Lahsasni et al., 2018).

Chemical Transformations

Research on the Gewald thiophenes has explored novel transformations of amino and carbonyl/nitrile groups for thienopyrimidine synthesis, contributing to the field of synthetic organic chemistry and providing insights into new synthetic methodologies (Pokhodylo et al., 2010). This demonstrates the compound's relevance in advancing the understanding of chemical synthesis processes.